Cas no 53478-80-1 ( )

• Product Name: &nbsp
• CAS No: 53478-80-1
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 938616
• PubChem ID: 310838
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L7I1T; 7,8-dimethoxy-10,11-dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine; 7,8-dimethoxy-10,11-dihydro-5H-pyrrolo [2,1-c][1,4]benzodiazepine; NSC215965; 7,8-dimethoxy-10,11-dihydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine; SureCN5782766; 7,8-dimethoxy-10,11-dihydro-5H-pyrrolo[2,1-c][1,4] benzodiazepine; 10,11-Dihydro-7,8-dimethoxy-5H-pyrrol-benzodiazepin;
• AVQPQIKTNYWWMH-UHFFFAOYSA-N
• 7,8-Dimethoxy 10,11-dihydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine
• 7,8-Dimethoxy-10,11-dihydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine
• DTXSID70309774
• SCHEMBL5782766
• NSC215965
• NSC-215965
• 53478-80-1
• 2,3-dimethoxy-6,11-dihydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine
•  

• Inchi： 1S/C14H16N2O2/c1-17-13-6-10-9-16-5-3-4-11(16)8-15-12(10)7-14(13)18-2/h3-7,15H,8-9H2,1-2H3
• InChI Key： AVQPQIKTNYWWMH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CN1C=CC=C1CN2)OC

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.4Ų

Experimental Properties

• PSA: 35.42